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Compound of Interest

Compound Name: 5-Chlorobenzo[c]isoxazole

Cat. No.: B1587707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 5-chloro-2,1-benzoxazole, a heterocyclic

compound of interest in medicinal chemistry and materials science. We will delve into its

fundamental chemical identifiers, structural properties, and key synonyms, providing a solid

foundation for its application in research and development.

Section 1: Chemical Identity and Nomenclature
Accurate identification of a chemical entity is paramount for reproducible scientific research. 5-

Chloro-2,1-benzoxazole is known by several names in scientific literature and commercial

catalogs. Understanding these synonyms is crucial for conducting thorough literature searches

and for unambiguous procurement.

The most commonly used synonyms for 5-chloro-2,1-benzoxazole are:

5-chlorobenzo[c]isoxazole[1]

5-chloro-2,1-benzisoxazole[1]

5-Chloranthranil[1]

The Chemical Abstracts Service (CAS) has assigned the number 4596-92-3 to this compound,

which serves as a universal and unambiguous identifier.[1]
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Section 2: Molecular and Structural Identifiers
A comprehensive understanding of a molecule's properties begins with its structural and

molecular identifiers. These codes and descriptors provide a standardized language for

representing the compound in computational chemistry and cheminformatics databases.

Below is a table summarizing the key identifiers for 5-chloro-2,1-benzoxazole:

Identifier Value Source

PubChem CID 3564523 --INVALID-LINK--[1]

Molecular Formula C₇H₄ClNO --INVALID-LINK--[1]

Molecular Weight 153.56 g/mol --INVALID-LINK--[1]

IUPAC Name 5-chloro-2,1-benzoxazole --INVALID-LINK--[1]

Canonical SMILES C1=CC2=C(C=C1Cl)C=NO2 --INVALID-LINK--[1]

InChI
InChI=1S/C7H4ClNO/c8-6-1-2-

7-5(3-6)4-10-9-7/h1-4H
--INVALID-LINK--[1]

InChIKey
CVYGEOYCOCVPEQ-

UHFFFAOYSA-N
--INVALID-LINK--

Section 3: Structural Representation
A visual representation of the molecular structure is essential for understanding its chemical

reactivity and steric properties. The following diagram illustrates the two-dimensional structure

of 5-chloro-2,1-benzoxazole.

2D Structure of 5-chloro-2,1-benzoxazole

Section 4: Safety and Handling
For safe laboratory practice, it is important to be aware of the potential hazards associated with

5-chloro-2,1-benzoxazole. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this compound is classified with the following hazard

statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The corresponding GHS pictogram is the exclamation mark (GHS07).[2] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or a fume

hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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